Cas no 1363381-26-3 (trans-3-amino-1-methylcyclobutan-1-ol)

• Product Name: trans-3-amino-1-methylcyclobutan-1-ol
• CAS No: 1363381-26-3
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD22415230
• CID: 1015767
• PubChem ID: 68052608
• Update Time: 2025-10-29

trans-3-amino-1-methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-3-Hydroxy-3-methylcyclobutylamine
• 3-amino-1-methylcyclobutan-1-ol
• trans-3-amino-1-methylcyclobutan-1-ol
• AS-78708
• SCHEMBL10172585
• EN300-218639
• cis-3-Hydroxy-3-methylcyclobutylamine
• P19045
• AKOS019126363
• A857280
• 1363381-58-1
• CS-0057120
• SCHEMBL12675953
• MFCD22415210
• SB22523
• cis-3-Amino-1-methylcyclobutanol
• (1S,3R)-3-AMINO-1-METHYLCYCLOBUTAN-1-OL
• SY346046
• SB20187
• CS-0049719
• cis-3-Amino-1-methylcyclobutan-1-ol
• AKOS025289998
• SB20189
• P13179
• DTXSID00737925
• SCHEMBL3695538
• 3-Amino-1-methylcyclobutanol
• MFCD22415230
• DB-136280
• SY008834
• 1502504-47-3
• 1363381-26-3
• trans-3-Amino-1-methylcyclobutanol
• CS-0054725
• SY008484
• MFCD23934515
• AS-51643
• P13186
• EN300-250534
• SCHEMBL12675053

• MDL： MFCD22415230
• Inchi： 1S/C5H11NO/c1-5(7)2-4(6)3-5/h4,7H,2-3,6H2,1H3
• InChI Key： FAAHPGXMUSQMLD-UHFFFAOYSA-N
• SMILES： OC1(C)CC(C1)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 156.4±33.0 ºC (760 Torr),
• Flash Point: 48.4±25.4 ºC,
• Solubility: Soluble (500 g/l) (25 º C),

Additional information on trans-3-amino-1-methylcyclobutan-1-ol

Professional Introduction to trans-3-amino-1-methylcyclobutan-1-ol (CAS No. 1363381-26-3)

trans-3-amino-1-methylcyclobutan-1-ol, chemically designated as trans-3-amino-1-methylcyclobutan-1-ol, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its unique CAS number 1363381-26-3, has garnered attention due to its structural complexity and potential applications in drug development. The cyclobutane ring, a key structural feature, introduces rigidity and distinct stereochemical properties that can influence the compound's biological activity and interactions with biological targets.

The synthesis of trans-3-amino-1-methylcyclobutan-1-ol involves intricate organic transformations that highlight the compound's synthetic utility. The presence of both an amino group and a hydroxyl group on the cyclobutane framework provides multiple sites for functionalization, making it a versatile intermediate in the construction of more complex molecules. Recent advances in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing the reliance on harsh conditions and improving overall yields.

In the context of medicinal chemistry, the structural motifs present in trans-3-amino-1-methylcyclobutan-1-ol are of particular interest. The cycloalkane core is known to mimic certain natural products and bioactive scaffolds, offering opportunities for structure-based drug design. For instance, analogs of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The stereochemistry of the trans configuration is particularly noteworthy, as it can critically affect binding affinity and selectivity in biological systems.

Recent studies have demonstrated the utility of trans-3-amino-1-methylcyclobutan-1-ol as a building block in the synthesis of novel pharmacophores. Researchers have leveraged its scaffold to develop molecules with enhanced binding properties against specific protein targets. For example, derivatives of this compound have shown promise in preclinical studies as modulators of kinases and other enzymes implicated in signal transduction pathways. The ability to fine-tune the electronic and steric properties of these derivatives through strategic functionalization has opened new avenues for therapeutic intervention.

The pharmacological profile of trans-3-amino-1-methylcyclobutan-1-ol is another area of active investigation. Initial pharmacokinetic studies suggest that this compound exhibits favorable solubility and metabolic stability, which are critical factors for drug candidate development. Furthermore, its structural features may contribute to reduced toxicity profiles compared to traditional small-molecule drugs. These attributes make it an attractive candidate for further exploration in clinical trials.

From a synthetic chemistry perspective, the development of efficient methodologies for constructing complex cyclic structures like trans-3-amino-1-methylcyclobutan-1-ol remains a challenge. However, recent breakthroughs in transition-metal-catalyzed reactions have provided new tools for achieving these transformations with greater precision and efficiency. These advances not only facilitate the synthesis of this compound but also pave the way for exploring related scaffolds with potential therapeutic applications.

The role of computational chemistry in understanding the properties of trans-3-amino-1-methylcyclobutan-1-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets, guiding experimental design and optimizing lead compounds. As computational power continues to grow, these methods will become increasingly integral to drug discovery pipelines.

In conclusion, trans-3-amino-1-methylcyclobutan-1-ol (CAS No. 1363381-26-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research progresses, further insights into its mechanisms of action and applications will undoubtedly emerge, solidifying its importance in the field.